Ethyl tetrahydropyran-4-ylacetate
Overview
Description
Synthesis Analysis
The synthesis of ethyl tetrahydropyran-4-ylacetate and its derivatives often involves strategic cyclization reactions and carbon-carbon bond-forming processes. One method involves the Prins cyclization reaction to construct its tetrahydropyran skeleton, showcasing a significant antinociceptive property in models like the tail-flick model (Miranda et al., 2004). Another efficient synthesis route employs TiCl4 promoted carbon-carbon bond-forming reactions, demonstrating the compound's versatile reactivity and functional group tolerance (Ghosh & Kawahama, 1999).
Molecular Structure Analysis
Ethyl tetrahydropyran-4-ylacetate's molecular structure is pivotal for its reactivity and potential applications. Studies involving heterocyclic synthesis highlight the compound's adaptability in forming complex structures with diverse functional groups, leading to polyfunctionally substituted pyran, pyridine, and pyridazine derivatives (Mohareb et al., 2004).
Chemical Reactions and Properties
The compound's chemical reactions are characterized by its ability to undergo various transformations, including condensation with aromatic aldehydes and reactions with acetyl chloride, succinic, and phthalic anhydrides, resulting in a range of acetamides, succinimides, and phthalimides (Arutyunyan et al., 2014). These transformations underscore the compound's versatile chemical properties and its potential as a precursor for synthesizing pharmacologically relevant compounds.
Physical Properties Analysis
The physical properties of ethyl tetrahydropyran-4-ylacetate, including its solubility, melting point, and boiling point, are essential for its application in synthesis and pharmaceutical formulation. While specific studies on these physical properties are not directly cited, understanding these aspects is crucial for handling the compound and predicting its behavior in various solvents and conditions.
Chemical Properties Analysis
Chemical properties such as reactivity with different reagents, stability under various conditions, and the ability to participate in stereoselective and regioselective reactions are critical. The compound's engagement in chemoselective synthesis, demonstrated through reactions leading to highly functionalized pyridines and pyrans, highlights its utility in creating complex molecules with precise structural features (Pretto et al., 2019).
Scientific Research Applications
Ethyl Tetrahydropyran-4-ylacetate is a chemical building block . It has a molecular formula of C9 H16 O3 and a molecular weight of 172.222 . It’s used for research purposes .
Ethyl tetrahydropyran-4-ylacetate is a specialty product used in proteomics research applications . Proteomics is a branch of biology that studies proteins, their structures, and functions. In this field, Ethyl tetrahydropyran-4-ylacetate could be used as a reagent or a building block in the synthesis of larger, more complex molecules.
Ethyl tetrahydropyran-4-ylacetate is a specialty product used in various research applications . Here are two additional fields where it might be used:
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Organic Synthesis
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Proteomics Research
properties
IUPAC Name |
ethyl 2-(oxan-4-yl)acetate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H16O3/c1-2-12-9(10)7-8-3-5-11-6-4-8/h8H,2-7H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JLMMMEDWRUVCEW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC1CCOCC1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70908302 | |
Record name | Ethyl (oxan-4-yl)acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70908302 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
172.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl tetrahydropyran-4-ylacetate | |
CAS RN |
103260-44-2 | |
Record name | Ethyl (oxan-4-yl)acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70908302 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Ethyl tetrahydropyran-4-ylacetate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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